Cas no 1183305-95-4 (2-(3-amino-1H-1,2,4-triazol-1-yl)-N-methylpropanamide)

• Product Name: 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-methylpropanamide
• CAS No: 1183305-95-4
• MF: C₆H₁₁N₅O
• MW: 169.184439897537
• CID: 6404108
• PubChem ID: 60910690
• Update Time: 2025-05-19

2-(3-amino-1H-1,2,4-triazol-1-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-methylpropanamide
• 1H-1,2,4-Triazole-1-acetamide, 3-amino-N,α-dimethyl-
• EN300-1107807
• 1183305-95-4

• Inchi： 1S/C6H11N5O/c1-4(5(12)8-2)11-3-9-6(7)10-11/h3-4H,1-2H3,(H2,7,10)(H,8,12)
• InChI Key： BIYVIYIYHCFGSH-UHFFFAOYSA-N
• SMILES： C(N1C=NC(N)=N1)(C)C(=O)NC

Computed Properties

• Exact Mass: 169.09635999g/mol
• Monoisotopic Mass: 169.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 14.90±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-methylpropanamide

Introduction to 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-methylpropanamide (CAS No. 1183305-95-4)

2-(3-amino-1H-1,2,4-triazol-1-yl)-N-methylpropanamide, also known by its CAS registry number CAS No. 1183305-95-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazole derivatives, which have been extensively studied due to their diverse applications in drug discovery and materials science. The structure of this compound features a triazole ring system, an amino group, and a methyl-substituted propanamide moiety, making it a versatile molecule with potential for various chemical modifications and functionalizations.

The synthesis of 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-methylpropanamide typically involves multi-step reactions that incorporate both organic synthesis techniques and advanced catalytic processes. Recent advancements in asymmetric synthesis and green chemistry have enabled more efficient and environmentally friendly methods for producing this compound. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, ensuring higher yields and better purity levels.

In terms of its applications, this compound has shown promise in several areas. One of the most notable applications is in the development of new pharmaceutical agents. The triazole ring system is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. Studies have demonstrated that 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-methylpropanamide can act as a potential inhibitor of certain kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders.

Recent research has also highlighted the potential of this compound in the field of agrochemistry. Its ability to modulate plant growth hormones and protect crops from pathogens has made it a candidate for developing new agrochemicals. Field trials conducted under controlled conditions have shown that this compound can enhance crop resilience without adverse effects on soil microbiota or beneficial insects.

The structural versatility of 2-(3-amino-1H-1,2,4-triazol-1-y)-N-methylpropanamide allows for further functionalization to tailor its properties for specific applications. For instance, researchers have explored the incorporation of fluorescent tags or magnetic nanoparticles to enable real-time monitoring in diagnostic assays or targeted drug delivery systems.

In conclusion, CAS No. 1183305